Cas no 112375-42-5 ((6Z)-8-Methyl-6-nonenoic Acid Methyl Ester)

• Product Name: (6Z)-8-Methyl-6-nonenoic Acid Methyl Ester
• CAS No: 112375-42-5
• Molecular Formula: C₁₁H₂₀O₂
• Molecular Weight: 184.2753
• CID: 205961

(6Z)-8-Methyl-6-nonenoic Acid Methyl Ester Properties

Names and Identifiers

• 6-Nonenoic acid,8-methyl-, methyl ester, (6Z)-
• (6Z)-8-Methyl-
• methyl 8-methylnon-6-enoate
• (6Z)-8-Methyl-06-nonenoic Acid Methyl Ester
• 6-Nonenoic acid,8-methyl-,methyl ester,(6E)
• 6-Nonenoic acid,8-methyl-,methyl ester,(6Z)

• InChIKey： VGNUXABWYPYWTB-VURMDHGXSA-N
• Inchi： InChI=1S/C11H20O2/c1-10(2)8-6-4-5-7-9-11(12)13-3/h6,8,10H,4-5,7,9H2,1-3H3/b8-6-
• SMILES： COC(CCCC/C=C\C(C)C)=O

Computed Properties

• Exact Mass: 184.14600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 184.14633
• Heavy Atom Count: 13
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 2.93200
• PSA: 26.30000
• Refractive Index: 1.44
• Boiling Point: 228.2°Cat760mmHg
• Flash Point: 77°C
• Density: 0.887

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters